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Compound of Interest

Compound Name:
H-Pyr-Pro-Asp-Pro-Asn-Ala-Phe-

Tyr-Gly-Leu-Met-NH2

Cat. No.: B12400591

Get Quote

Subject: H-Pyr-Pro-Asp-Pro-Asn-Ala-Phe-Tyr-Gly-Leu-Met-NH2 (Eledoisin) Classification:

Tachykinin Neuropeptide Primary Target: Neurokinin-3 Receptor (NK3 / TACR3)[1]

Executive Summary
The peptide sequence H-Pyr-Pro-Asp-Pro-Asn-Ala-Phe-Tyr-Gly-Leu-Met-NH2 corresponds

to Eledoisin, a bioactive undecapeptide of cephalopod origin.[1] It belongs to the tachykinin

family, which includes Substance P (SP) and Neurokinin A (NKA).

While all tachykinins share a conserved C-terminal sequence (-Phe-X-Gly-Leu-Met-NH2) that

permits cross-reactivity across the three mammalian neurokinin receptors (NK1, NK2, and

NK3), Eledoisin is historically and pharmacologically significant as the prototype agonist for the

NK3 receptor.[1] This guide details the receptor affinity profile, the

-coupled signaling cascade, and the validated methodologies for quantifying its binding
kinetics.
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The sequence exhibits two critical structural modifications that dictate its pharmacokinetics and

receptor fit:

N-Terminal Pyroglutamic Acid (Pyr/pGlu): The cyclization of glutamine to pyroglutamic acid

confers resistance against N-terminal exopeptidases, significantly enhancing metabolic

stability compared to linear N-terminal peptides.[1]

C-Terminal Amidation (-NH2): Essential for biological activity.[1] Removal of the amide group

results in a near-total loss of affinity for tachykinin receptors.[1]

Receptor Pharmacology: Affinity & Selectivity
Eledoisin is defined by its rank order of potency, which typically follows NK3 > NK2 > NK1 in

most mammalian assay systems, though species-specific variations (e.g., Guinea Pig vs. Rat)

exist.

3.1 Comparative Affinity Profile
Unlike modern synthetic agonists (e.g., Senktide for NK3), Eledoisin is not strictly selective. It

acts as a broad-spectrum tachykinin with a preference for the NK3 site.[1]

Receptor Subtype
Endogenous
Ligand

Eledoisin Affinity (

/

)

Interaction Type

NK3 (TACR3) Neurokinin B (NKB) High (~0.5 – 10 nM) Full Agonist

NK2 (TACR2) Neurokinin A (NKA)
Moderate (~20 – 50

nM)
Partial/Full Agonist

NK1 (TACR1) Substance P (SP)
Low/Moderate (>100

nM)*
Weak Agonist

*Note: In certain tissues (e.g., Guinea Pig lung), Eledoisin can exhibit higher affinity for NK1

sites due to high receptor reserve or species homology differences.

3.2 Mechanism of Action
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Upon binding to the NK3 receptor, Eledoisin stabilizes the active conformation of this G-Protein

Coupled Receptor (GPCR). The NK3 receptor is preferentially coupled to the

family of heterotrimeric G-proteins.

Signaling Pathway Visualization
The binding of Eledoisin triggers the canonical phospholipase C (PLC) pathway, leading to

intracellular calcium mobilization.
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Caption: The Eledoisin-induced
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signaling cascade leading to phosphoinositide hydrolysis and calcium flux.

Experimental Methodologies
To rigorously characterize Eledoisin, two complementary assays are required: Radioligand

Competition Binding (to determine Affinity/

) and Functional Calcium Flux (to determine Efficacy/

).

5.1 Protocol A: Radioligand Competition Binding (Gold
Standard)
This protocol measures the ability of unlabeled Eledoisin to displace a radiolabeled standard

(e.g.,

-Senktide for NK3 or

-Eledoisin) from membrane preparations.

Reagents:

Buffer: 50 mM Tris-HCl (pH 7.4), 3 mM

, 0.02% BSA.

Protease Inhibitors (Critical): Chymostatin (2 µg/mL), Leupeptin (4 µg/mL), and Bacitracin

(40 µg/mL) to prevent peptide degradation.

Ligand:

-Senktide (Specific for NK3) or

-Bolton-Hunter-Eledoisin.[1]

Workflow:

Membrane Prep: Homogenize CHO-NK3 or rat brain cortex tissue in ice-cold Tris buffer.[1]

Centrifuge (48,000 x g, 20 min) and resuspend.
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Incubation: In 96-well plates, combine:

50 µL Membrane suspension (10–20 µg protein).

50 µL Radioligand (~0.5 nM final conc).

50 µL Unlabeled Eledoisin (Concentration range:

M to

M).[1]

Equilibrium: Incubate for 60 minutes at 25°C. (Note: Tachykinins bind rapidly, but 60 mins

ensures equilibrium).

Termination: Rapid filtration through GF/C glass fiber filters (pre-soaked in 0.3%

polyethylenimine to reduce non-specific binding) using a cell harvester.

Quantification: Wash filters 3x with ice-cold buffer. Dry and count via liquid scintillation

spectrometry.

Analysis: Plot % Specific Binding vs. Log[Ligand]. Calculate

and convert to

using the Cheng-Prusoff equation:

5.2 Protocol B: Functional FLIPR Calcium Assay
Binding does not guarantee activation. This assay confirms Eledoisin acts as an agonist.

Workflow Visualization:
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Caption: High-throughput FLIPR workflow for monitoring real-time calcium mobilization in

response to Eledoisin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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